Cas no 2168516-76-3 (2-ethylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-ethylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2168516-76-3
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 6257189
• PubChem ID: 165872259
• Update Time: 2024-01-10

2-ethylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethylthieno2,3-dpyrimidine-4-carboxylic acid
• EN300-1267890
• 2-ethylthieno[2,3-d]pyrimidine-4-carboxylic acid
• 2168516-76-3

• Inchi： 1S/C9H8N2O2S/c1-2-6-10-7(9(12)13)5-3-4-14-8(5)11-6/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： OISNJPJEXRHBPT-UHFFFAOYSA-N
• SMILES： S1C=CC2=C(C(=O)O)N=C(CC)N=C12

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.3Ų